N-methyl-N-(1-methylpiperidin-4-yl)-4-methylsulfanylbenzamide

• IUPAC Name: N-methyl-N-(1-methylpiperidin-4-yl)-4-methylsulfanylbenzamide
• InChI: InChI=1S/C15H22N2OS/c1-16-10-8-13(9-11-16)17(2)15(18)12-4-6-14(19-3)7-5-12/h4-7,13H,8-11H2,1-3H3
• InChI Key: HQQFTINTKDZRSU-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC(CC1)N(C)C(=O)C2=CC=C(C=C2)SC
• Molecular Formula: C15H22N2OS
• Molecular Weight: 278.4 g/mol

Description

N-methyl-N-(1-methylpiperidin-4-yl)-4-methylsulfanylbenzamide, also known as SMM-189, is a small molecule that has been studied for its potential therapeutic properties. This compound has shown promise in preclinical studies for the treatment of various diseases, including cancer, inflammation, and neuropathic pain.

Mechanism of Action

N-methyl-N-(1-methylpiperidin-4-yl)-4-methylsulfanylbenzamide works by inhibiting the activity of a protein called STAT3, which is involved in cell growth and inflammation. By inhibiting STAT3, N-methyl-N-(1-methylpiperidin-4-yl)-4-methylsulfanylbenzamide can reduce the growth of cancer cells and reduce inflammation in various disease models.
Biochemical and Physiological Effects:
N-methyl-N-(1-methylpiperidin-4-yl)-4-methylsulfanylbenzamide has been shown to have several biochemical and physiological effects in preclinical studies. These effects include the inhibition of STAT3 activity, the reduction of cancer cell growth, and the reduction of inflammation in various disease models.

Advantages and Limitations for Lab Experiments

One advantage of using N-methyl-N-(1-methylpiperidin-4-yl)-4-methylsulfanylbenzamide in lab experiments is its ability to inhibit STAT3 activity, which can be useful in studying various diseases where STAT3 is involved. However, one limitation of using N-methyl-N-(1-methylpiperidin-4-yl)-4-methylsulfanylbenzamide is its potential toxicity, which can limit its use in certain experiments.

Future Directions

There are several potential future directions for the study of N-methyl-N-(1-methylpiperidin-4-yl)-4-methylsulfanylbenzamide. One area of interest is its potential as a treatment for cancer, where it has shown promise in preclinical studies. Another potential direction is its use in the treatment of inflammation and neuropathic pain. Additionally, further studies are needed to determine the safety and efficacy of N-methyl-N-(1-methylpiperidin-4-yl)-4-methylsulfanylbenzamide in humans.

Synthesis Methods

The synthesis of N-methyl-N-(1-methylpiperidin-4-yl)-4-methylsulfanylbenzamide involves several steps, including the reaction of 4-methylthiobenzoic acid with thionyl chloride, followed by the reaction of the resulting acid chloride with N-methylpiperidine. The final step involves the reaction of the resulting N-methyl-N-(1-methylpiperidin-4-yl)-4-methylsulfanylbenzamide with a reducing agent to produce N-methyl-N-(1-methylpiperidin-4-yl)-4-methylsulfanylbenzamide.

Scientific Research Applications

N-methyl-N-(1-methylpiperidin-4-yl)-4-methylsulfanylbenzamide has been studied extensively in preclinical models for its potential therapeutic properties. Studies have shown that N-methyl-N-(1-methylpiperidin-4-yl)-4-methylsulfanylbenzamide can inhibit the growth of cancer cells and reduce inflammation in various disease models. In addition, N-methyl-N-(1-methylpiperidin-4-yl)-4-methylsulfanylbenzamide has been shown to have potential as a treatment for neuropathic pain.